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Compound of Interest

Compound Name: RO6806051

Cat. No.: B12372408 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While a specific Safety Data Sheet (SDS) for RO6806051 is not publicly

available, this document provides essential guidance on its proper disposal based on its known

chemical properties and general principles of hazardous waste management.

Chemical and Physical Properties of RO6806051
Understanding the known properties of a research compound is the first step in determining the

appropriate disposal route. The following table summarizes the available data for RO6806051.

Property Value

Chemical Name
6-Chloro-4-phenyl-2-piperidin-1-yl-3-(1H-

tetrazol-5-yl)-quinoline

Molecular Formula C21H19ClN6

Molecular Weight 390.87 g/mol

CAS Number 1433901-75-7

Physical Form Powder

Storage Recommended at -20°C for long-term storage
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General Disposal Procedures for Research
Chemicals
In the absence of a specific SDS, research compounds like RO6806051 should be treated as

hazardous waste. The following step-by-step protocol outlines the recommended disposal

procedure.

Experimental Protocol: Disposal of Unused or Waste RO6806051

Hazard Assessment: Treat RO6806051 as a potentially hazardous substance. Assume it

may have toxic, carcinogenic, mutagenic, or other harmful properties.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling RO6806051 for disposal.

Segregation: Do not mix RO6806051 waste with other chemical waste streams unless

compatibility is confirmed. It should be collected in a dedicated, properly labeled hazardous

waste container.

Containerization:

Use a container that is chemically compatible with RO6806051. A high-density

polyethylene (HDPE) or glass container with a secure screw-top cap is generally suitable

for powder waste.

The container must be in good condition, with no leaks or cracks.

Labeling:

Clearly label the waste container with the words "Hazardous Waste".

The label must include the full chemical name: "RO6806051" and "6-Chloro-4-phenyl-2-

piperidin-1-yl-3-(1H-tetrazol-5-yl)-quinoline".

Indicate the approximate quantity of the waste.

Include the date when the waste was first added to the container.
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List the name and contact information of the generating researcher or laboratory.

Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

This area should be away from general lab traffic and clearly marked.

Ensure the storage area has secondary containment to prevent spills.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow your institution's specific procedures for waste pickup requests. Do not attempt to

dispose of the chemical waste through regular trash or down the drain.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of a research

chemical like RO6806051, where specific hazard information is limited.
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Caption: Logical workflow for the disposal of research chemicals with unknown hazards.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

RO6806051 and other novel chemical entities, thereby protecting themselves, their colleagues,

and the environment. Always consult with your institution's EHS department for specific

guidance and requirements.

To cite this document: BenchChem. [Essential Guidance for the Disposal of Research
Compound RO6806051]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372408#ro6806051-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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